6-Chloro-2-fluoro-3-(propane-1-sulfonylamino)-benzoic acid

• Molecular Formula: C10H11ClFNO4S
• Molecular Weight: 295.72 g/mol
• IUPAC Name: 6-chloro-2-fluoro-3-(propylsulfonylamino)benzoic acid
• InChI: InChI=1S/C10H11ClFNO4S/c1-2-5-18(16,17)13-7-4-3-6(11)8(9(7)12)10(14)15/h3-4,13H,2,5H2,1H3,(H,14,15)
• InChI Key: QEDJWKITJFADEV-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)NC1=C(C(=C(C=C1)Cl)C(=O)O)F

Description

6-Chloro-2-fluoro-3-(propane-1-sulfonylamino)-benzoic acid is a useful research compound. Its molecular formula is C10H11ClFNO4S and its molecular weight is 295.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 6-chloro-2-fluoro-3-(propane-1-sulfonylamino)-benzoic acid benzyl ester (62, 6.00 g, 15.6 mmol) in tetrahydrofuran (100 mL) was added 1.0 M aqueous potassium hydroxide (100 mL). The reaction was heated to reflux overnight. The reaction was poured into water, acidified to pH 2 with 1 N hydrochloric acid and extracted with ethyl acetate. The organic portion was dried over anhydrous sodium sulfate, filtered and concentrated to give a white solid (63, 3.95 g, 85.8%).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To 6-chloro-2-fluoro-3-(propane-1-sulfonylamino)-benzoic acid benzyl ester (17, 6.00 g, 15.6 mmol) in 100 mL of tetrahydrofuran, 100 mL of 1.0 M aqueous potassium hydroxide was added. The reaction was heated to reflux overnight, then poured into water, acidified to pH 2 with 1 N aqueous hydrochloric acid and extracted with ethyl acetate. The organic portion was dried over anhydrous sodium sulfate, filtered and the filtrate concentrated under vacuum to give the desired compound as a white solid (18, 3.95 g, 85.8%).